Cas no 64227-79-8 (Benzothiazolium, 3-butyl-, iodide)

• Product Name: Benzothiazolium, 3-butyl-, iodide
• CAS No: 64227-79-8
• MF: C₁₁H₁₄INS
• MW: 319.205033779144
• CID: 424531
• PubChem ID: 12375849
• Update Time: 2025-04-19

Benzothiazolium, 3-butyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-butyl-, iodide
• 3-butyl-1,3-benzothiazol-3-ium,iodide
• 3-butylbenzo[d]thiazol-3-iuM iodide
• LogP
• SCHEMBL22320983
• DTXSID80495091
• 3-Butyl-1,3-benzothiazol-3-ium iodide
• 64227-79-8
• 3-butyl-1,3-benzothiazol-3-ium;iodide

• Inchi： 1S/C11H14NS.HI/c1-2-3-8-12-9-13-11-7-5-4-6-10(11)12;/h4-7,9H,2-3,8H2,1H3;1H/q+1;/p-1
• InChI Key： KQJPKSWLICESEG-UHFFFAOYSA-M
• SMILES： [I-].S1C=[N+](C2C=CC=CC1=2)CCCC

Computed Properties

• Exact Mass: 304.8792
• Monoisotopic Mass: 318.98917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• Melting Point: 116.3 °C
• PSA: 3.88